Cas no 2094685-40-0 (7-bromo-8-fluoro-isoquinoline)
7-bromo-8-fluoro-isoquinoline structure
Product Name:7-bromo-8-fluoro-isoquinoline
CAS No:2094685-40-0
MF:C9H5BrFN
MW:226.04510474205
CID:4637442
PubChem ID:126827698
Update Time:2024-11-05
7-bromo-8-fluoro-isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 7-bromo-8-fluoroisoquinoline
- 7-bromo-8-fluoro-isoquinoline
- EN300-383961
- MFCD30750668
- AKOS034045942
- Z2803087865
- SCHEMBL22981109
- 2094685-40-0
- G40108
-
- Inchi: 1S/C9H5BrFN/c10-8-2-1-6-3-4-12-5-7(6)9(8)11/h1-5H
- InChI Key: OKLBOBJCIDTQCO-UHFFFAOYSA-N
- SMILES: C1C2=C(C=CC(Br)=C2F)C=CN=1
Computed Properties
- Exact Mass: 224.95894g/mol
- Monoisotopic Mass: 224.95894g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 12.9Ų
7-bromo-8-fluoro-isoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM424306-100mg |
7-bromo-8-fluoroisoquinoline |
2094685-40-0 | 95%+ | 100mg |
$*** | 2023-03-30 | |
| Chemenu | CM424306-250mg |
7-bromo-8-fluoroisoquinoline |
2094685-40-0 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM424306-500mg |
7-bromo-8-fluoroisoquinoline |
2094685-40-0 | 95%+ | 500mg |
$*** | 2023-03-30 | |
| Chemenu | CM424306-1g |
7-bromo-8-fluoroisoquinoline |
2094685-40-0 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Enamine | EN300-383961-0.05g |
7-bromo-8-fluoroisoquinoline |
2094685-40-0 | 95.0% | 0.05g |
$76.0 | 2025-02-19 | |
| Enamine | EN300-383961-0.1g |
7-bromo-8-fluoroisoquinoline |
2094685-40-0 | 95.0% | 0.1g |
$113.0 | 2025-02-19 | |
| Enamine | EN300-383961-0.25g |
7-bromo-8-fluoroisoquinoline |
2094685-40-0 | 95.0% | 0.25g |
$162.0 | 2025-02-19 | |
| Enamine | EN300-383961-0.5g |
7-bromo-8-fluoroisoquinoline |
2094685-40-0 | 95.0% | 0.5g |
$310.0 | 2025-02-19 | |
| Enamine | EN300-383961-1.0g |
7-bromo-8-fluoroisoquinoline |
2094685-40-0 | 95.0% | 1.0g |
$414.0 | 2025-02-19 | |
| Enamine | EN300-383961-2.5g |
7-bromo-8-fluoroisoquinoline |
2094685-40-0 | 95.0% | 2.5g |
$810.0 | 2025-02-19 |
7-bromo-8-fluoro-isoquinoline Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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